(E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-hydroxy-2-(4-methoxyphenyl)-1-(2-morpholin-4-ylethyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H26N2O6/c1-30-18-6-4-17(5-7-18)22-21(20(27)9-8-19-3-2-14-32-19)23(28)24(29)26(22)11-10-25-12-15-31-16-13-25/h2-9,14,22,28H,10-13,15-16H2,1H3/b9-8+
• InChI Key: RFFCRMYNEHOUMX-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(C(=O)N2CCN3CCOCC3)O)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: COC1=CC=C(C=C1)C2C(=C(C(=O)N2CCN3CCOCC3)O)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C24H26N2O6
• Molecular Weight: 438.5 g/mol
• CAS No.: 862315-02-4

Description

The compound (E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one belongs to the 3-hydroxy-pyrrol-2-one family, characterized by a five-membered lactam ring with diverse substituents. Its structure includes:

• A furan-2-yl acryloyl group at position 4, enabling π-π interactions.
• A 4-methoxyphenyl group at position 5, contributing to lipophilicity.
• A 2-morpholinoethyl chain at position 1, enhancing solubility via the morpholine moiety.

This compound is hypothesized to have applications in medicinal chemistry, leveraging its hybrid heterocyclic framework for target binding .

Biological Activity

The compound (E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one, often referred to as a pyrrolone derivative, has garnered attention in recent years due to its potential biological activities. This article provides a detailed overview of its synthesis, biological properties, and mechanisms of action, supported by relevant case studies and research findings.

Synthesis

The synthesis of this compound typically involves the reaction of furan derivatives with acrylamides under controlled conditions. The process often employs various catalysts and solvents to optimize yield and purity. For instance, the use of DABCO as a base in acetonitrile has been reported to facilitate the formation of such acrylamide derivatives effectively .

Antiproliferative Effects

Recent studies have highlighted the antiproliferative effects of similar compounds containing furan and methoxyphenyl groups. For example, a derivative known as 4-methoxyphenyl (E)-3-(furan-3-yl) acrylate was shown to significantly inhibit the proliferation and migration of vascular smooth muscle cells (SMCs). This was evidenced by reduced neointima formation in a balloon-injured rat model, indicating potential applications in treating vascular diseases such as atherosclerosis .

Anti-inflammatory Properties

The compound also exhibits anti-inflammatory properties. Research has demonstrated that it can inhibit the activation of matrix metalloproteinases (MMPs), specifically MMP-2 and MMP-9, which are crucial in extracellular matrix remodeling during inflammatory responses. Additionally, it suppresses cyclooxygenase-2 (COX-2) expression in SMCs, further supporting its role as an anti-inflammatory agent .

The biological effects of (E)-4-(3-(furan-2-yl)acryloyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one may be attributed to several mechanisms:

• Inhibition of Cell Migration and Proliferation : The compound likely interferes with key signaling pathways that regulate cell cycle progression and migration.
• Matrix Metalloproteinase Modulation : By inhibiting MMPs, it prevents excessive remodeling of the extracellular matrix, which is often exacerbated during inflammatory conditions.
• Cyclooxygenase Inhibition : The suppression of COX-2 suggests a pathway through which this compound can reduce inflammation and pain associated with various conditions.

Case Studies

• Vascular Smooth Muscle Cell Study : A study on the effects of 4-methoxyphenyl (E)-3-(furan-3-yl) acrylate demonstrated significant reductions in SMC proliferation and migration, leading to decreased neointima formation in vivo .
• Neuroprotective Study : Research on coumarin-chalcone derivatives indicated that compounds with similar structures could enhance CREB signaling, suggesting potential for neuroprotection .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound ID	R1 (Position 1)	R4 (Position 4)	R5 (Position 5)	Key Features
Target Compound	2-Morpholinoethyl	3-(Furan-2-yl)acryloyl	4-Methoxyphenyl	Balanced lipophilicity/solubility
	2-Hydroxypropyl	3-Methoxybenzoyl	4-Isopropylphenyl	Lower yield (12%); mp 227–229°C
	2-Furylmethyl	3-Fluoro-4-methylbenzoyl	4-Ethoxyphenyl	Increased halogen-mediated stability
	2-Morpholinoethyl	Furan-2-carbonyl	3-Methoxy-4-propoxyphenyl	Extended alkoxy chain for flexibility
	2-Methoxyethyl	Furan-2-carbonyl	4-Chlorophenyl	Chlorine enhances lipophilicity

Key Observations:

• Position 1 (R1): The 2-morpholinoethyl group (target compound, ) improves aqueous solubility compared to 2-methoxyethyl () or 2-hydroxypropyl () due to the morpholine ring’s polarity .
• Position 4 (R₄): The acryloyl group in the target compound may enhance electronic conjugation vs. simpler carbonyl groups (e.g., ’s benzoyl).
• Position 5 (R₅): Methoxy (target) and ethoxy () groups balance electron donation and steric effects, while chloro () increases hydrophobicity .

Pharmacological and Physical Properties

Property	Target Compound
Melting Point (°C)	Not reported	227–229	Not reported	Not reported
Solubility	Moderate (morpholine moiety)	Low (hydroxypropyl)	Low (fluoro substituent)	Low (chlorophenyl)
Bioactivity (Inferred)	Potential kinase inhibition	Unreported	Unreported	Unreported

Notes:

• The morpholinoethyl group in the target compound and may improve bioavailability compared to analogs with non-polar R1 groups .
• Halogenated analogs () are more metabolically stable but may exhibit higher plasma protein binding .

Structural Analysis Techniques

• X-ray Crystallography: Software like SHELX and ORTEP-3 () are critical for determining bond lengths and ring puckering (e.g., Cremer-Pople parameters in ) .
• Spectroscopy: NMR and UV () are standard for confirming substituent positions and hydrogen-bonding interactions .